1-(4-(6-(Pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C19H20N6OS/c26-19(13-16-4-2-12-27-16)25-10-8-24(9-11-25)18-6-5-17(22-23-18)21-15-3-1-7-20-14-15/h1-7,12,14H,8-11,13H2,(H,21,22)
• InChI Key: YYBXPHSVHFWSPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)NC3=CN=CC=C3)C(=O)CC4=CC=CS4
• Molecular Formula: C19H20N6OS
• Molecular Weight: 380.5 g/mol
• CAS No.: 1251624-49-3

Description

1-(4-(6-(Pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C19H20N6OS and its molecular weight is 380.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

The compound's structural analogues have been synthesized and evaluated for their potential anticancer activity. One study focused on the efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives, which were then screened for anticancer activity against various cancer cell lines. The study revealed that certain derivatives exhibited good anticancer activity, highlighting the potential therapeutic applications of these compounds in cancer treatment (Kumar et al., 2013).

Antiviral Activity

Another area of research involving similar compounds is the exploration of their antiviral properties. A study synthesized 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives, evaluating them for cytotoxicity, anti-HSV1 (Herpes Simplex Virus type 1), and anti-HAV (Hepatitis A Virus) activities. The findings indicated that some newly synthesized heterocyclic compounds showed promising antiviral activity, suggesting potential applications in antiviral drug development (Attaby et al., 2006).

Herbicidal Activity

The compound's related pyridazinone chemicals have been studied for their herbicidal activity, particularly their modes of action on plant physiology. Research identified that these compounds can inhibit photosynthesis and other vital processes in plants, leading to phytotoxicity. This study provides insight into the potential use of such compounds in developing new herbicides (Hilton et al., 1969).

Antimicrobial Activity

Studies have also been conducted on thiazolidinone derivatives containing pyridin-2-yl-piperazine, which demonstrated significant antimicrobial activity against a variety of bacterial and fungal species. This research suggests the potential of these compounds in developing new antimicrobial agents, which could be effective against drug-resistant strains of bacteria and fungi (Patel et al., 2012).